Cas no 1710674-91-1 (1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 1710674-91-1
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 5058099
• Update Time: 2025-06-08

1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid
• 1-(3-Pyrrolidin-1-yl-pyrazin-2-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C12H13N5O2/c18-12(19)9-7-17(8-15-9)11-10(13-3-4-14-11)16-5-1-2-6-16/h3-4,7-8H,1-2,5-6H2,(H,18,19)
• InChI Key： CAYVZTHCMDDZJE-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)C1C(=NC=CN=1)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 0.7
• Topological Polar Surface Area: 84.1

Additional information on 1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1710674-91-1)

1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1710674-91-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazole and pyrazine derivatives, which are widely studied for their biological activities. The presence of both pyrrolidine and carboxylic acid functional groups in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid has surged, driven by their role in designing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in treating diseases such as cancer, inflammation, and metabolic disorders. The compound's molecular weight and logP value also make it a promising candidate for drug-likeness assessments.

The synthesis of 1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid typically involves multi-step organic reactions, including cross-coupling and cyclization strategies. Its CAS number 1710674-91-1 serves as a unique identifier in chemical databases, facilitating its retrieval for structure-activity relationship (SAR) studies. The compound's solubility and stability under physiological conditions are critical parameters evaluated during preclinical research.

One of the trending topics in the scientific community is the exploration of fragment-based drug design (FBDD), where 1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid could serve as a valuable scaffold. Its imidazole core is known to interact with metal ions and participate in hydrogen bonding, enhancing its binding affinity to biological targets. Additionally, the pyrazine ring contributes to its aromaticity and electron-rich properties, which are advantageous for molecular recognition.

From an SEO perspective, users frequently search for terms like "imidazole derivatives in drug discovery," "pyrazine-based compounds," and "CAS 1710674-91-1 applications." These queries reflect the growing interest in medicinal chemistry and lead optimization. The compound's potential role in personalized medicine and targeted therapies further amplifies its relevance in contemporary research.

In conclusion, 1-(3-(Pyrrolidin-1-yl)pyrazin-2-yl)-1H-imidazole-4-carboxylic acid (CAS No. 1710674-91-1) represents a compelling subject for both academic and industrial research. Its structural complexity and pharmacological potential align with the current focus on innovative therapeutics and precision medicine. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing drug development pipelines.